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Compound of Interest

Compound Name: Dibutyl ether

Cat. No.: B3395818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of various classes of

organic compounds in dibutyl ether. Dibutyl ether is a versatile and increasingly popular

solvent in organic synthesis and various industrial processes due to its relatively high boiling

point, low water solubility, and stability.[1] Understanding the solubility characteristics of

different organic compounds in this ether is crucial for its effective application in reaction

chemistry, extraction, and purification processes.

Physicochemical Properties of Dibutyl Ether
Dibutyl ether, also known as 1-butoxybutane, is a colorless, flammable liquid with a

characteristic mild, ethereal odor. Its key physical and chemical properties are summarized in

the table below, which influence its behavior as a solvent.
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Property Value

Molecular Formula C₈H₁₈O

Molar Mass 130.23 g/mol

Boiling Point 141-143 °C[2]

Melting Point -98 °C[2]

Density 0.764 g/mL at 25 °C[2]

Water Solubility 0.03 g/100 mL (20 °C)[2]

Dipole Moment 1.18 D

General Principles of Solubility in Dibutyl Ether
The solubility of an organic compound in dibutyl ether is governed by the principle of "like

dissolves like." Dibutyl ether is a relatively nonpolar solvent, though the ether oxygen atom

can act as a hydrogen bond acceptor. Its large alkyl chains contribute to its nonpolar character.

Therefore, it is an excellent solvent for nonpolar and weakly polar compounds.

The following diagram illustrates the key factors influencing the solubility of an organic solute in

dibutyl ether.
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1. Sample Preparation
Weigh excess amount of solid solute.

2. Dissolution
Add solute to a known volume/mass of dibutyl ether in a sealed vial.

3. Equilibration
Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours).

4. Phase Separation
Allow the mixture to settle, or centrifuge to separate undissolved solid.

5. Sample Analysis
Carefully extract a known volume of the supernatant (saturated solution).

6. Quantification
Determine the concentration of the solute in the supernatant using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC, gravimetric analysis after solvent evaporation).

7. Calculation
Calculate the solubility in desired units (e.g., g/100 mL, mol/L).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation

1. Sample Preparation
Prepare mixtures of the liquid solute and dibutyl ether in varying proportions in sealed test tubes.

2. Mixing
Vortex or shake the mixtures vigorously for a set period (e.g., 1-2 minutes).

3. Observation
Allow the tubes to stand undisturbed and observe.

Single clear phase
-> Miscible

Two distinct layers
-> Immiscible

Single phase at some compositions, two phases at others
-> Partially Miscible

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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